1-(azepan-1-yl)-2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C15H18ClN3O3S2/c16-11-5-6-12-13(9-11)24(21,22)18-15(17-12)23-10-14(20)19-7-3-1-2-4-8-19/h5-6,9H,1-4,7-8,10H2,(H,17,18)
• InChI Key: CRLRHFSJRISALX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl
• Molecular Formula: C15H18ClN3O3S2
• Molecular Weight: 387.9 g/mol

Description

1-(azepan-1-yl)-2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C15H18ClN3O3S2 and its molecular weight is 387.9. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Properties

• A study by Verma et al. (2015) explored a series of compounds including a derivative similar to the compound . They found these compounds to have significant antimicrobial and anticancer activities. The study highlights the potential of these compounds in developing new therapeutic agents.

Structural and Synthetic Studies

• Research by Kalogirou et al. (2021) and Khaleghi et al. (2011) focused on the synthesis and chemistry of related compounds. These studies are crucial for understanding the properties and potential transformations of these chemical structures.

Pharmacological Potential

• Brands et al. (2003) described the efficient synthesis of a NK(1) receptor antagonist, showcasing the pharmacological relevance of such compounds in the treatment of specific conditions.

Antitubercular Applications

• Richter et al. (2022) conducted a study on BTZ043, a compound with a structure similar to the queried compound, noting its potential as an antitubercular drug candidate. This highlights the role of such compounds in combating tuberculosis.

Antitumor Potential

• Brzozowski et al. (2008) synthesized derivatives of a related compound and evaluated their antitumor activity, suggesting the potential of these compounds in cancer treatment.

General Applications in Heterocyclic Chemistry

• Studies by LeCount (1995) and others have contributed to the broader understanding of seven-membered heterocyclic compounds like the one , underscoring their importance in medicinal chemistry and drug design.